3,4-dimethoxy-N-[[4-(1-pyrrolidinyl)anilino]-sulfanylidenemethyl]benzamide

• Molecular Formula: C20H23N3O3S
• Molecular Weight: 385.5 g/mol
• IUPAC Name: 3,4-dimethoxy-N-[(4-pyrrolidin-1-ylphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C20H23N3O3S/c1-25-17-10-5-14(13-18(17)26-2)19(24)22-20(27)21-15-6-8-16(9-7-15)23-11-3-4-12-23/h5-10,13H,3-4,11-12H2,1-2H3,(H2,21,22,24,27)
• InChI Key: CTTNARFRMBYYMU-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)N3CCCC3)OC

Description

3,4-dimethoxy-N-[[4-(1-pyrrolidinyl)anilino]-sulfanylidenemethyl]benzamide is a member of thioureas.

Scientific Research Applications

• Antibacterial Agents : The synthesis of substituted benzamides, which demonstrated potent antibacterial activities against various strains of bacteria, suggests a potential application in antibacterial treatment and drug discovery (Vinaya et al., 2008).

• Cancer Research : Novel benzoyl-dihydropyrimidine derivatives were synthesized and evaluated for their antitumor activity against cancer stem cells, indicating potential applications in cancer research and treatment (Bhat et al., 2016).

• Monoclonal Antibody Production : A study on the enhancement of monoclonal antibody production in Chinese hamster ovary cell cultures by using a similar compound highlights its potential application in biotechnology and pharmaceutical production (Aki et al., 2021).

• Antioxidant and Antibacterial Activities : The synthesis and characterization of novel benzamide compounds with antioxidant and antibacterial activities showcase their potential in developing new therapeutic agents (Yakan et al., 2020).

• Synthetic Chemistry : A study on the synthesis of sulfanilamide Schiff-base compounds indicates the importance of these compounds in synthetic chemistry and material science (Tang et al., 2010).